4,5-dichloro-2-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C11H8Cl2N4
• Molecular Weight: 267.11 g/mol
• IUPAC Name: 4,5-dichloro-2-(1-methylpyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C11H8Cl2N4/c1-17-5-6(3-15-17)9-2-7-10(13)8(12)4-14-11(7)16-9/h2-5H,1H3,(H,14,16)
• InChI Key: LWAUAJYZUOMJGG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC3=C(C(=CN=C3N2)Cl)Cl

Description

4,5-dichloro-2-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C11H8Cl2N4 and its molecular weight is 267.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of Example 113C (0.35 g, 0.831 mmol) in methanol (9.2 mL) was treated with 2 N aqueous sodium hydroxide solution (2.08 mL, 4.15 mmol), and the reaction was heated to 70° C. for 10 minutes. The reaction was cooled to ambient temperature, and the pH was adjusted to pH ˜7 with 10% aqueous HCl solution. The neutralized mixture was treated with water (12 mL), and the resulting suspension was cooled to 0° C. and filtered. The solid was collected, washed with water, and dried in a vacuum oven at 60° C. to provide the title compound. MS ESI(+) m/z 267.6 [M+H]+.